Cas no 178243-07-7 (2H-Thiopyran-4-acetamide,tetrahydro-)

2H-Thiopyran-4-acetamide,tetrahydro- structure
178243-07-7 structure
Product Name:2H-Thiopyran-4-acetamide,tetrahydro-
CAS No:178243-07-7
MF:C7H13NOS
MW:159.249220609665
CID:112838
PubChem ID:53423395
Update Time:2025-04-18

2H-Thiopyran-4-acetamide,tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Thiopyran-4-acetamide,tetrahydro-
    • 2-(thian-4-yl)acetamide
    • 2-(TETRAHYDRO-2H-THIOPYRAN-4-YL)ACETAMIDE
    • AKOS006308886
    • 178243-07-7
    • SCHEMBL2913303
    • 2-(Tetrahydro-2H-thiopyran-4-yl)acetamide, AldrichCPR
    • DTXSID10698316
    • 2H-Thiopyran-4-acetamide, tetrahydro-
    • Inchi: 1S/C7H13NOS/c8-7(9)5-6-1-3-10-4-2-6/h6H,1-5H2,(H2,8,9)
    • InChI Key: BYWSOKLYWPJKAV-UHFFFAOYSA-N
    • SMILES: S1CCC(CC(N)=O)CC1

Computed Properties

  • Exact Mass: 159.07189
  • Monoisotopic Mass: 159.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.5
  • Topological Polar Surface Area: 68.4A^2

Experimental Properties

  • PSA: 43.09

2H-Thiopyran-4-acetamide,tetrahydro- Security Information

  • Hazard Category Code: 22-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.